Tert-butyl 4-hydroxy-4-(3-methoxy-3-oxoprop-1-ynyl)piperidine-1-carboxylate

• Molecular Formula: C14H21NO5
• Molecular Weight: 283.32 g/mol
• IUPAC Name: tert-butyl 4-hydroxy-4-(3-methoxy-3-oxoprop-1-ynyl)piperidine-1-carboxylate
• InChI: InChI=1S/C14H21NO5/c1-13(2,3)20-12(17)15-9-7-14(18,8-10-15)6-5-11(16)19-4/h18H,7-10H2,1-4H3
• InChI Key: VCZMYAVNTJCZJX-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C#CC(=O)OC)O

Description

Tert-butyl 4-hydroxy-4-(3-methoxy-3-oxoprop-1-ynyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C14H21NO5 and its molecular weight is 283.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (1.57N hexane solution, 6.4 ml) was added dropwise to a solution of methyl propionate (893 μl) in tetrahydrofuran (50 ml) at −78° C. After stirring for 30 minutes, a solution of 1-(tert-butoxycarbonyl)-4-piperidone (2.0 g) in tetrahydrofuran (10 ml) was added, and the mixture was gradually warmed to room temperature and stirred overnight. A saturated aqueous solution (50 ml) of ammonium chloride and ethyl acetate (50 ml) were added to the reaction mixture to separate an organic layer. The organic layer was dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by column chromatography on silica gel (hexane:ethyl acetate=3:1) to obtain the title compound (1.78 g) as a pale yellow caramel-like substance.